Cas no 1337237-85-0 (3-(3-methyl-1-benzofuran-2-yl)methylpiperidine)

• Product name: 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine
• CAS No: 1337237-85-0
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 6510431
• PubChem ID: 116987161

3-(3-methyl-1-benzofuran-2-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine
• EN300-1794883
• 3-[(3-methyl-1-benzofuran-2-yl)methyl]piperidine
• 1337237-85-0

• Inchi： 1S/C15H19NO/c1-11-13-6-2-3-7-14(13)17-15(11)9-12-5-4-8-16-10-12/h2-3,6-7,12,16H,4-5,8-10H2,1H3
• InChI Key： WHHQSUKPHAZBLE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CC1CNCCC1

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų
• XLogP3: 3.3

Additional information on 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine

3-(3-Methyl-1-benzofuran-2-yl)methylpiperidine (CAS No. 1337237-85-0): A Comprehensive Overview

3-(3-Methyl-1-benzofuran-2-yl)methylpiperidine (CAS No. 1337237-85-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran and piperidine moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine consists of a methyl-substituted benzofuran ring attached to a piperidine ring via a methylene bridge. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for detailed investigation.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine. One of the key areas of interest is its role as a potential analgesic agent. Studies have shown that this compound exhibits significant analgesic effects, particularly in models of neuropathic pain. The mechanism of action is believed to involve the modulation of ion channels and neurotransmitter systems, which are crucial in pain signaling pathways.

Beyond its analgesic properties, 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine has also been investigated for its potential as an anti-inflammatory agent. In vitro and in vivo studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The neuroprotective effects of 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine have also been a focus of recent research. Preclinical studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective properties are attributed to its ability to modulate intracellular signaling pathways and enhance cellular resilience.

In addition to its therapeutic potential, the pharmacokinetic properties of 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine have been extensively studied. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability, moderate plasma protein binding, and a reasonable half-life. These properties make it suitable for further development as an oral medication.

The safety profile of 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine has also been evaluated in preclinical studies. Toxicity assessments have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 3-(3-methyl-1-benzofuran-2-yl)methylpiperidine (CAS No. 1337237-85-0) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.